molecular formula C17H16O5 B8547010 Benzo[1,3]dioxol-5-yl-(3-ethoxy-4-methoxy-phenyl)-methanone

Benzo[1,3]dioxol-5-yl-(3-ethoxy-4-methoxy-phenyl)-methanone

Cat. No.: B8547010
M. Wt: 300.30 g/mol
InChI Key: SVZDUOFAMWZTKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzo[1,3]dioxol-5-yl-(3-ethoxy-4-methoxy-phenyl)-methanone is a useful research compound. Its molecular formula is C17H16O5 and its molecular weight is 300.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H16O5

Molecular Weight

300.30 g/mol

IUPAC Name

1,3-benzodioxol-5-yl-(3-ethoxy-4-methoxyphenyl)methanone

InChI

InChI=1S/C17H16O5/c1-3-20-15-8-11(4-6-13(15)19-2)17(18)12-5-7-14-16(9-12)22-10-21-14/h4-9H,3,10H2,1-2H3

InChI Key

SVZDUOFAMWZTKZ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=CC(=C1)C(=O)C2=CC3=C(C=C2)OCO3)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of benzo[1,3]dioxol-5-yl-(3-ethoxy-4-methoxy-phenyl)-methanol (1.09 g, 3.6 mmol) in CH2Cl2 (20 mL) at room temperature was added activated MnO2 powder (1.6 g, 18.1 mmol) and kept adding 23 equivalents of MnO2 every 35 h until HPLC showed disappearance of the starting material. The black suspension was filtered through a Celite pad, concentrated in vacuo to give benzo[1,3]dioxol-5-yl-(3-ethoxy-4-methoxy-phenyl)-methanone as an off-white solid (1.06 g, 98% yield): 1H NMR (CDCl3) δ 1.49 (t, J=7 Hz, 3H, CH2CH3), 3.95 (s, 3H, OCH3), 4.16 (q, J=7 Hz, 2H, CH2CH3), 6.07 (s, 2H, CH2), 6.85-6.91 (m, 2H, Ar), 7.32-7.42 (m, 4H, Ar). The product was used in the next step without further purification.
Quantity
1.09 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
1.6 g
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three

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